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Compound Name:
carboxylic Acid
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Technical Guide: 1-(4-bromobenzoyl)piperidine-
4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1-(4-bromobenzoyl)piperidine-4-
carboxylic acid, a molecule of significant interest within the domain of medicinal chemistry.
The benzoylpiperidine scaffold is a well-established "privileged structure” in drug discovery,
known for its presence in a variety of biologically active compounds. This guide consolidates
available data on its chemical identity, structure, and, by extension through closely related
analogues, its potential synthesis, biological activities, and physicochemical properties. While
specific experimental data for this exact compound is limited in publicly accessible literature,
this document leverages information from structurally similar compounds to provide a predictive
and informative resource for research and development.

Chemical Identity and Structure

CAS Number: 693237-87-5[1][2][3]

Molecular Structure:
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Chemical Structure of 1-(4-bromobenzoyl)piperidine-4-carboxylic acid

Table 1. Compound Identification

Identifier Value

CAS Number 693237-87-5[1][2][3]
Molecular Formula C13H14BrNO3[1][2]
Molecular Weight 312.16 g/mol [3]

4-Piperidinecarboxylic acid, 1-(4-
bromobenzoyl)-; 1-(4-Bromobenzoyl)-4-
piperidinecarboxylic acid; 1-(4-

Synonyms o ) )
bromobenzoyl)isonipecotic acid; 1-[(4-
bromophenyl)-oxomethyl]-4-piperidinecarboxylic

acid[1]

Physicochemical Properties (Predicted and Inferred
from Analogues)

Detailed experimental data for the target compound are not readily available. The following
table summarizes estimated properties and data from structurally related compounds.

Table 2: Physicochemical Data
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Property Value/information Source/Analogue

Expected to be a solid at room  General observation for similar

Appearance
temperature. compounds
) ] Analogue: 1-benzoylpiperidine-
Melting Point 136-138 °C ) )
4-carboxylic acid
Low solubility in water is
- predicted. Soluble in some General characteristics of
Solubility ] ) o
organic solvents like similar structures[4]
dichloromethane.[4]
pKa Data not available. N/A
- Stable under normal storage General chemical stability of
Stability -
conditions.[4] the scaffold[4]

Synthesis and Experimental Protocols

A definitive, published synthesis protocol for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid
was not identified in the searched literature. However, a general and highly applicable method
for the synthesis of N-aroyl piperidines involves the acylation of the piperidine nitrogen with a
corresponding acyl chloride. Below is a representative experimental protocol adapted from the
synthesis of a closely related analogue, 1-benzoylpiperidine-4-carboxylic acid.

General Synthesis Workflow
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Click to download full resolution via product page
General synthesis workflow for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid.

Experimental Protocol: Acylation of Piperidine-4-carboxylic acid (Adapted)
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This protocol is based on the synthesis of similar N-benzoylpiperidine derivatives.

» Reaction Setup: To a solution of piperidine-4-carboxylic acid (1 equivalent) in a suitable
aprotic solvent (e.g., tetrahydrofuran or dichloromethane) is added a non-nucleophilic base
such as triethylamine (2-2.5 equivalents). The mixture is stirred at room temperature.

e Acylation: 4-Bromobenzoyl chloride (1-1.2 equivalents) is added dropwise to the reaction
mixture.

e Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until the
starting material is consumed. The reaction can be heated if necessary to drive it to
completion.

o Work-up: Upon completion, the reaction mixture is acidified with a dilute aqueous acid
solution (e.g., 1 M HCI). The aqueous layer is then extracted with an organic solvent (e.g.,
ethyl acetate or dichloromethane).

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be
purified by recrystallization from a suitable solvent system or by column chromatography on
silica gel.

Biological Activity and Potential Applications

While direct biological data for 1-(4-bromobenzoyl)piperidine-4-carboxylic acid is scarce,
the benzoylpiperidine scaffold is prominent in compounds targeting the central nervous system.

Glycine Transporter Type 2 (GlyT2) Inhibition

Derivatives of benzoylpiperidine have been investigated as inhibitors of the glycine transporter
type 2 (GlyT2). GlyT2 is involved in regulating glycine levels in the synapse and is a target for
the development of analgesics for chronic pain. The general structure of these inhibitors often
includes a benzoylpiperidine core. It is plausible that 1-(4-bromobenzoyl)piperidine-4-
carboxylic acid could exhibit inhibitory activity at this transporter, although this would require
experimental validation.

Hypothetical Signaling Pathway in Pain Modulation

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1268640?utm_src=pdf-body
https://www.benchchem.com/product/b1268640?utm_src=pdf-body
https://www.benchchem.com/product/b1268640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synapti¢ Cleft

Postsynaptic Neuron

an

ctivation

( )

Click to download full resolution via product page

Hypothesized mechanism of action for a GlyT2 inhibitor.

Serotonin Receptor Ligands

Piperidine derivatives are frequently found in ligands for various serotonin (5-HT) receptors.
These receptors are implicated in a wide range of physiological and pathological processes,
including mood, anxiety, and psychosis. The specific substitution pattern on the benzoyl and
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piperidine rings dictates the affinity and selectivity for different 5-HT receptor subtypes. Further
screening would be necessary to determine if 1-(4-bromobenzoyl)piperidine-4-carboxylic
acid has any significant activity at these receptors.

Conclusion

1-(4-bromobenzoyl)piperidine-4-carboxylic acid is a compound with a chemical scaffold that
suggests potential for biological activity, particularly within the central nervous system. While
detailed experimental data for this specific molecule is not widely published, this guide provides
a foundational understanding based on its chemical structure and the known properties of its
analogues. The provided synthesis protocol and discussion of potential biological targets such
as GlyT2 and serotonin receptors are intended to serve as a starting point for researchers and
drug development professionals interested in exploring the therapeutic potential of this and
related compounds. Further experimental investigation is required to fully characterize its
physicochemical properties and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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